Cas no 1251676-97-7 (1-(4-bromo-2-fluorophenyl)-4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(4-bromo-2-fluorophenyl)-4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine
• CAS No: 1251676-97-7
• MF: C₁₉H₁₅BrFN₅S
• MW: 444.323304414749
• CID: 5396029
• Update Time: 2025-08-05

1-(4-bromo-2-fluorophenyl)-4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2-fluorophenyl)-4-[4-(2,4-dimethylphenyl)-2-thiazolyl]-1H-1,2,3-triazol-5-amine
• 1-(4-bromo-2-fluorophenyl)-4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C19H15BrFN5S/c1-10-3-5-13(11(2)7-10)15-9-27-19(23-15)17-18(22)26(25-24-17)16-6-4-12(20)8-14(16)21/h3-9H,22H2,1-2H3
• InChI Key： HWMFSRLSGATPMX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)C=C2F)C(N)=C(C2=NC(C3=CC=C(C)C=C3C)=CS2)N=N1

Experimental Properties

• Density: 1.62±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 615.1±65.0 °C(Predicted)
• pka: -0.88±0.10(Predicted)

Additional information on 1-(4-bromo-2-fluorophenyl)-4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine

Introduction to 1-(4-bromo-2-fluorophenyl)-4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine (CAS No. 1251676-97-7)

1-(4-bromo-2-fluorophenyl)-4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1251676-97-7, represents a fusion of multiple pharmacophoric elements designed to interact with biological targets in a precise manner. The molecular architecture of this compound incorporates a triazole ring, a thiazole moiety, and substituted aromatic rings, each contributing to its unique chemical and biological properties.

The structural design of 1-(4-bromo-2-fluorophenyl)-4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine is meticulously crafted to explore potential therapeutic applications. The presence of a bromo substituent on the phenyl ring enhances its lipophilicity and metabolic stability, while the fluoro atom introduces electronic modulation and binding affinity. The dimethylphenyl group further contributes to the compound's solubility and interaction with biological membranes. These features make it an attractive candidate for further investigation in drug discovery programs.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for their biological activity. Virtual screening techniques have been employed to identify potential binding interactions of 1-(4-bromo-2-fluorophenyl)-4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine with various protein targets. Preliminary simulations suggest that this compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways and cancer cell proliferation. These findings align with the growing interest in multitargeted inhibitors as a strategy for developing novel therapeutics.

In the realm of medicinal chemistry, the development of heterocyclic compounds has been a cornerstone for innovation. The triazole and thiazole rings are well-documented for their biological activity and have been incorporated into numerous approved drugs. The combination of these motifs in 1-(4-bromo-2-fluorophenyl)-4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine not only enhances its structural complexity but also broadens its potential pharmacological spectrum. This compound exemplifies how rational drug design can lead to the creation of molecules with tailored properties for therapeutic intervention.

The synthesis of 1-(4-bromo-2-fluorophenyl)-4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-am ine involves multiple steps that require precise control over reaction conditions. The introduction of the triazole ring is typically achieved through cycloaddition reactions between organic azides and terminal alkynes. Subsequent functionalization at the 5-amino position allows for further derivatization to achieve the desired final structure. Advanced synthetic methodologies have been employed to ensure high yields and purity throughout the synthetic sequence.

The pharmacological evaluation of this compound has begun in academic and industrial research settings. Initial in vitro assays have demonstrated promising activity against certain cancer cell lines and inflammatory markers. The ability of 1-(4-bromo - 2 - fluoro phen yl) - 4 - [ 4 - ( 2 , 4 - dim eth yl phen yl) - 1 , 3 - thiaゾl - 2 - yl] - 1 H - 1 , 2 , 3 - tri azo l - 5 - am ine to modulate these pathways could pave the way for its development into a novel therapeutic agent.

One of the key challenges in drug development is achieving selectivity while maintaining efficacy. The unique structural features of 1251676-97:7 allow it to differentiate itself from other compounds by interacting with specific residues on target proteins. This selectivity is crucial for minimizing side effects and improving patient outcomes. Ongoing research aims to optimize these interactions through structure-based drug design approaches.

The role of high-throughput screening (HTS) cannot be overstated in modern drug discovery. HTS platforms enable researchers to rapidly test thousands of compounds against various biological targets. The integration of HTS data with computational modeling has accelerated the identification of lead compounds like 1251676:7 for further development. These technologies are essential for translating laboratory discoveries into viable therapeutic options.

As our understanding of disease mechanisms evolves， so does our approach to drug design。 Targeting complex biological processes often requires multifunctional molecules capable of interacting with multiple components simultaneously。 The design principles behind 1251676:7 reflect this trend toward multitargeted inhibition as a viable strategy for treating multifaceted diseases such as cancer and chronic inflammation.

The future prospects for 1251676:7 are promising， given its unique structural features and preliminary biological activity。 Further preclinical studies are needed to fully elucidate its therapeutic potential， but early results suggest that this compound may represent a significant advancement in medicinal chemistry。 As research continues， we can expect more insights into how such sophisticated molecules contribute to addressing unmet medical needs.